Cas no 106895-37-8 (5-Hydroxy-4-methyl-2-phenylpyridine)

• Product Name: 5-Hydroxy-4-methyl-2-phenylpyridine
• CAS No: 106895-37-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906495
• Update Time: 2025-10-08

5-Hydroxy-4-methyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-methyl-2-phenylpyridine

• Inchi： 1S/C12H11NO/c1-9-7-11(13-8-12(9)14)10-5-3-2-4-6-10/h2-8,14H,1H3
• InChI Key： DVCKDYPEAHOHQQ-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Hydroxy-4-methyl-2-phenylpyridine

Introduction to 5-Hydroxy-4-methyl-2-phenylpyridine (CAS No. 106895-37-8)

5-Hydroxy-4-methyl-2-phenylpyridine (CAS No. 106895-37-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine ring structure with specific substituents, holds potential for various applications, including the development of novel therapeutic agents and the study of biological processes.

The chemical structure of 5-Hydroxy-4-methyl-2-phenylpyridine consists of a pyridine ring with a hydroxyl group at the 5-position, a methyl group at the 4-position, and a phenyl group at the 2-position. This arrangement imparts distinct physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a surge in studies exploring the biological activities of 5-Hydroxy-4-methyl-2-phenylpyridine. One notable area of research is its potential as an antioxidant. Studies have shown that this compound exhibits significant antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

Beyond its antioxidant capabilities, 5-Hydroxy-4-methyl-2-phenylpyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and other autoimmune disorders.

The pharmacokinetic properties of 5-Hydroxy-4-methyl-2-phenylpyridine have also been studied to understand its behavior in biological systems. Research indicates that it has good bioavailability and can cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. This characteristic is particularly valuable for developing drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 5-Hydroxy-4-methyl-2-phenylpyridine has been used as a building block in organic synthesis. Its unique structure allows for the creation of complex molecules with diverse functionalities. For instance, it can be used to synthesize compounds with improved pharmacological profiles or enhanced bioactivity. This versatility makes it an important intermediate in the development of new drugs and materials.

The safety profile of 5-Hydroxy-4-methyl-2-phenylpyridine is another critical aspect that has been extensively studied. Toxicological assessments have shown that it has low toxicity at therapeutic concentrations, which is essential for ensuring patient safety during clinical trials and subsequent drug development. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed to prevent exposure to high concentrations.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-Hydroxy-4-methyl-2-phenylpyridine-based drugs in various therapeutic areas. Early results from these trials are promising, indicating that this compound may offer new treatment options for patients suffering from chronic diseases. The ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings.

In conclusion, 5-Hydroxy-4-methyl-2-phenylpyridine (CAS No. 106895-37-8) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting area of study for scientists and researchers worldwide. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new therapies and treatments.